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Compound of Interest

Compound Name: Chroman-3-amine hydrochloride

Cat. No.: B106966 Get Quote

Essential Safety and Handling Guide for
Chroman-3-amine hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Chroman-3-amine hydrochloride. Our aim is to furnish

laboratory personnel with the necessary information to ensure safety and compliance, thereby

fostering a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Chroman-3-amine hydrochloride is classified as harmful if swallowed, causes skin irritation,

serious eye irritation, and may cause respiratory irritation. Adherence to stringent safety

protocols is mandatory to mitigate these risks.

1.1. GHS Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

corrosion/irritatio

n

2
H315: Causes

skin irritation
GHS07 Warning

Serious eye

damage/eye

irritation

2A

H319: Causes

serious eye

irritation

GHS07 Warning

Specific target

organ toxicity —

single exposure

3

H335: May

cause respiratory

irritation

GHS07 Warning

1.2. Recommended Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against accidental exposure. The following table

outlines the minimum required PPE when handling Chroman-3-amine hydrochloride.
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles with a

face shield (8-inch minimum).

[1]

Protects against splashes and

airborne particles.

Hand Protection

Nitrile or Neoprene gloves.

Double gloving is

recommended.

Provides a barrier against skin

contact. Due to the lack of

specific breakthrough time

data for Chroman-3-amine

hydrochloride, it is crucial to

change gloves immediately

upon any sign of

contamination.

Body Protection
A chemically resistant lab coat,

worn fully buttoned.

Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

Minimizes inhalation of dust

particles.

Physical and Chemical Properties
Understanding the physical and chemical properties of Chroman-3-amine hydrochloride is

crucial for its safe handling and use in experiments.

Property Value Reference

CAS Number
18518-71-3 / 59108-53-1 /

211506-59-1
[2]

Molecular Formula C₉H₁₂ClNO [2]

Molecular Weight 185.65 g/mol [2]

Physical Form Solid

Melting Point 240-241 °C (decomposes) [2]

Storage Temperature
Room temperature, keep dry

and cool.
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Note: Multiple CAS numbers may exist for different isomers or batches.

2.1. Solubility

While specific solubility data for Chroman-3-amine hydrochloride is not readily available,

amine hydrochlorides are generally soluble in polar solvents. Preliminary tests should be

conducted on a small scale to determine the optimal solvent for a specific application. General

solubility guidance for similar compounds suggests:

Solvent Expected Solubility

Water Soluble

Ethanol Soluble

Methanol Soluble

DMSO Soluble

Dimethylformamide (DMF) Soluble

Operational Plan: From Receipt to Use
A systematic approach to handling Chroman-3-amine hydrochloride from the moment it

arrives in the laboratory is essential for safety and procedural consistency.
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Operational Workflow for Handling Chroman-3-amine hydrochloride

Receiving and Storage

Handling and Preparation

Experimental Use

Receiving:
- Inspect container for damage.

- Verify label information.

Storage:
- Store at room temperature.

- Keep container tightly closed in a dry, well-ventilated area.

Upon receipt

Weighing:
- Perform in a chemical fume hood.

- Use appropriate PPE.

For use

Dissolution:
- Add solid to solvent slowly.
- Use a compatible solvent.

For solution preparation

Experimental Procedure:
- Conduct experiment in a designated area.

- Maintain situational awareness.

Ready for experiment

Click to download full resolution via product page

Operational Workflow Diagram

3.1. Receiving and Storage
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Upon receiving a shipment of Chroman-3-amine hydrochloride, immediately inspect the

container for any signs of damage or leakage. Verify that the label information matches the

order details. The compound should be stored at room temperature in a tightly sealed

container, in a dry and well-ventilated area.

3.2. Weighing and Solution Preparation

All weighing and solution preparation activities must be conducted in a certified chemical fume

hood to minimize inhalation exposure. Wear all prescribed PPE, including double gloves. When

preparing solutions, add the solid Chroman-3-amine hydrochloride to the solvent slowly and

stir to dissolve.

3.3. Representative Experimental Protocol: Acylation of an Aromatic Amine

The following is a general protocol for the acylation of an aromatic amine, a common reaction

type for this class of compounds. This protocol should be adapted and optimized for the

specific research objectives.

Materials:

Chroman-3-amine hydrochloride

Anhydrous dichloromethane (DCM) as solvent

Triethylamine (TEA) as a base

Acetyl chloride as the acylating agent

Nitrogen or Argon gas for inert atmosphere

Standard laboratory glassware (round-bottom flask, dropping funnel, magnetic stirrer)

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert

atmosphere (Nitrogen or Argon).

To the flask, add Chroman-3-amine hydrochloride (1 equivalent).
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Add anhydrous DCM to the flask to dissolve the amine hydrochloride.

Cool the solution to 0 °C using an ice bath.

Slowly add triethylamine (2.2 equivalents) to the reaction mixture to neutralize the

hydrochloride and act as a base for the reaction.

In a separate, dry dropping funnel, prepare a solution of acetyl chloride (1.1 equivalents) in

anhydrous DCM.

Add the acetyl chloride solution dropwise to the stirred reaction mixture at 0 °C over a period

of 15-30 minutes.

After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, or until the reaction is complete (monitored by TLC or LC-MS).

Upon completion, quench the reaction by the slow addition of water.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography or recrystallization as needed.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Response Procedures

Chemical Spill Personal Exposure

Medical Attention

Small Spill:
- Evacuate immediate area.

- Wear appropriate PPE.
- Cover with inert absorbent material.

- Collect and place in a sealed container for disposal.

Seek immediate medical attention for all exposures.
Provide the Safety Data Sheet (SDS) to medical personnel.

Large Spill:
- Evacuate the laboratory.

- Alert others and contact EHS.
- Do not attempt to clean up.

Skin Contact:
- Immediately flush with copious amounts of water for at least 15 minutes.

- Remove contaminated clothing.

Eye Contact:
- Immediately flush with an eyewash station for at least 15 minutes.

- Hold eyelids open.

Inhalation:
- Move to fresh air.

- Seek immediate medical attention.

Ingestion:
- Do NOT induce vomiting.
- Rinse mouth with water.

- Seek immediate medical attention.

Click to download full resolution via product page

Emergency Procedures Flowchart

4.1. Spill Response

Small Spill: For a small spill of solid material, carefully sweep it up, avoiding dust generation,

and place it into a sealed, labeled container for hazardous waste disposal. The area should

then be decontaminated with a suitable cleaning agent.

Large Spill: In the event of a large spill, evacuate the laboratory immediately and alert others

in the vicinity. Contact your institution's Environmental Health and Safety (EHS) department.

Do not attempt to clean up a large spill without proper training and equipment.

4.2. Personal Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove any contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water from an eyewash station

for at least 15 minutes, holding the eyelids open.

Inhalation: Move the individual to fresh air immediately.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b106966?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse the mouth with water.

In all cases of personal exposure, seek immediate medical attention and provide the Safety

Data Sheet (SDS) for Chroman-3-amine hydrochloride to the responding medical personnel.

Disposal Plan
Proper disposal of Chroman-3-amine hydrochloride and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

5.1. Waste Segregation and Collection

Solid Waste: Unused or waste Chroman-3-amine hydrochloride powder, as well as

contaminated items such as gloves, weigh boats, and paper towels, must be collected in a

designated, clearly labeled hazardous waste container. The container should be kept closed

when not in use.

Liquid Waste: Solutions containing Chroman-3-amine hydrochloride should be collected in

a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless their compatibility is known.

5.2. Disposal Procedure

All waste containing Chroman-3-amine hydrochloride must be disposed of as hazardous

chemical waste. Contact your institution's EHS department or a licensed hazardous waste

disposal contractor to arrange for pickup and disposal. Do not dispose of this chemical down

the drain or in the regular trash.

5.3. Decontamination of Glassware

Glassware that has come into contact with Chroman-3-amine hydrochloride should be

decontaminated before being returned to general use. A triple rinse with a suitable solvent

(e.g., ethanol or acetone), followed by a wash with soap and water, is generally recommended.

The rinsate from the initial rinses should be collected as hazardous liquid waste.

By adhering to these guidelines, researchers and laboratory personnel can handle Chroman-
3-amine hydrochloride safely and effectively, minimizing risks and ensuring a secure working
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environment. Always consult your institution's specific safety protocols and the most recent

Safety Data Sheet for the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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